3-(allyloxy)-N-isopropylbenzamide
Description
3-(Allyloxy)-N-isopropylbenzamide is a benzamide derivative characterized by an allyloxy substituent at the 3-position of the benzene ring and an isopropylamide group at the para position.
Properties
IUPAC Name |
N-propan-2-yl-3-prop-2-enoxybenzamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-4-8-16-12-7-5-6-11(9-12)13(15)14-10(2)3/h4-7,9-10H,1,8H2,2-3H3,(H,14,15) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKHZKXOMKDRRRE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC(=CC=C1)OCC=C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The following table highlights key structural analogs and their distinguishing features:
Key Observations :
- Substituent Reactivity: The allyloxy group in the target compound contrasts with electron-withdrawing groups (e.g., chloro in ) or hydrogen-bond donors (e.g., hydroxyl in ). Allyloxy may enhance solubility in polar aprotic solvents (e.g., DMSO) compared to methyl or chloro substituents .
- Synthetic Utility: Compounds like and are synthesized via acyl chloride intermediates, suggesting a plausible route for the target compound. The allyloxy group could be introduced via nucleophilic substitution or Mitsunobu reactions .
Physicochemical and Spectroscopic Properties
- Solubility: Analogous benzamides (e.g., ) show solubility in methanol or DMSO, likely due to polar amide groups. The allyloxy group may slightly reduce hydrophilicity compared to ethoxy or hydroxyl substituents .
- Spectroscopic Characterization : Infrared (IR) and NMR data for and reveal distinct signals for allyl (C=C, ~1640 cm⁻¹ in IR) and isopropylamide (N–H, ~3300 cm⁻¹) groups. For the target compound, similar techniques would confirm the allyloxy moiety’s presence .
Theoretical and Computational Insights
- The target compound’s allyloxy group may similarly lower the energy gap compared to ethoxy or methyl analogs .
- Hydrogen Bonding : The isopropylamide group in and participates in intermolecular H-bonds, stabilizing crystal structures. Allyloxy’s ether oxygen may compete for H-bonding sites, altering supramolecular packing .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
